4-[4-(1,2-Dimethylimidazol-4-yl)sulfonylpiperazin-1-yl]-5-fluoro-6-(4-methoxyphenyl)pyrimidine

• IUPAC Name: 4-[4-(1,2-dimethylimidazol-4-yl)sulfonylpiperazin-1-yl]-5-fluoro-6-(4-methoxyphenyl)pyrimidine
• InChI: InChI=1S/C20H23FN6O3S/c1-14-24-17(12-25(14)2)31(28,29)27-10-8-26(9-11-27)20-18(21)19(22-13-23-20)15-4-6-16(30-3)7-5-15/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: CVIPXTCONIZTBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3F)C4=CC=C(C=C4)OC
• Molecular Formula: C20H23FN6O3S
• Molecular Weight: 446.5 g/mol

Description

The compound contains several functional groups including an imidazole ring, a piperazine ring, a pyrimidine ring, and a methoxyphenyl group. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through multi-step protocols involving various types of organic reactions.

Molecular Structure Analysis

The compound’s structure is likely to be complex due to the presence of multiple rings and functional groups. The imidazole and pyrimidine rings, along with the piperazine ring, contribute to the compound’s polarity and may influence its reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the imidazole, piperazine, and pyrimidine rings. The electron-rich nitrogen atoms in these rings could potentially act as nucleophiles in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups and rings would likely make the compound soluble in polar solvents.